2-(5-Chlorothiophen-2-yl)-2,2-difluoroacetic acid

• Molecular Formula: C6H3ClF2O2S
• Molecular Weight: 212.60 g/mol
• IUPAC Name: 2-(5-chlorothiophen-2-yl)-2,2-difluoroacetic acid
• InChI: InChI=1S/C6H3ClF2O2S/c7-4-2-1-3(12-4)6(8,9)5(10)11/h1-2H,(H,10,11)
• InChI Key: XTUJJCFUWDIIRD-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)Cl)C(C(=O)O)(F)F

Description

2-(5-Chlorothiophen-2-yl)-2,2-difluoroacetic acid is a fluorinated carboxylic acid derivative characterized by a 5-chlorothiophene ring directly bonded to a difluoroacetic acid moiety. The compound’s structure combines a sulfur-containing heterocycle (thiophene) with electron-withdrawing substituents (chloro and difluoro groups), which influence its electronic properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(5-Chlorothiophen-2-yl)-2,2-difluoroacetic acid typically involves the introduction of the difluoroacetic acid group to a chlorothiophene precursor. One common method includes the reaction of 5-chlorothiophene-2-carboxylic acid with difluoromethylating agents under controlled conditions. The reaction is often carried out in the presence of a base, such as potassium carbonate, and a solvent like dimethylformamide (DMF) at elevated temperatures .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-(5-Chlorothiophen-2-yl)-2,2-difluoroacetic acid can undergo various chemical reactions, including:

Substitution Reactions: The chlorine atom on the thiophene ring can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The thiophene ring can be oxidized to form sulfoxides or sulfones, and reduced to form thiol derivatives.

Coupling Reactions: The compound can participate in coupling reactions, such as Suzuki-Miyaura cross-coupling, to form more complex structures.

Common Reagents and Conditions

Substitution: Nucleophiles like amines or thiols, bases such as sodium hydride, and solvents like tetrahydrofuran (THF).

Oxidation: Oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Coupling: Palladium catalysts, boronic acids, and bases like potassium carbonate in solvents like DMF or toluene.

Major Products

Substitution: Formation of substituted thiophene derivatives.

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of thiol derivatives.

Coupling: Formation of biaryl or more complex thiophene-containing structures.

Scientific Research Applications

2-(5-Chlorothiophen-2-yl)-2,2-difluoroacetic acid has several scientific research applications:

Medicinal Chemistry: It is used as a building block in the synthesis of pharmaceutical compounds with potential antiviral, antibacterial, and antifungal activities.

Materials Science: The compound is utilized in the development of organic semiconductors, organic light-emitting diodes (OLEDs), and organic field-effect transistors (OFETs).

Chemical Biology: It serves as a probe in biochemical assays to study enzyme activities and protein-ligand interactions.

Mechanism of Action

The mechanism of action of 2-(5-Chlorothiophen-2-yl)-2,2-difluoroacetic acid depends on its specific application. In medicinal chemistry, it may act by inhibiting specific enzymes or interacting with molecular targets such as receptors or ion channels. The difluoroacetic acid moiety can enhance the compound’s binding affinity and selectivity towards its target, while the thiophene ring can facilitate interactions with hydrophobic pockets in proteins .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table and analysis highlight key structural and functional differences between 2-(5-Chlorothiophen-2-yl)-2,2-difluoroacetic acid and related compounds:

Compound	Molecular Formula	Key Substituents	Melting Point	Applications/Notes	Reference
2-(5-Chlorothiophen-2-yl)-2,2-difluoroacetic acid	C₆H₃ClF₂O₂S	5-Chlorothiophene, difluoroacetic acid	Not reported	Likely intermediate for pharmaceuticals/agrochemicals; thiophene enhances π-π interactions.	N/A
2-(4-Chlorophenyl)-2-fluoroacetic acid	C₈H₆ClFO₂	4-Chlorophenyl, monofluoroacetic acid	Not reported	Simpler fluorinated analog; lower electronegativity may reduce metabolic stability.
2-(3,4-Dichlorophenyl)-2,2-difluoroacetic acid	C₈H₄Cl₂F₂O₂	3,4-Dichlorophenyl, difluoroacetic acid	Not reported	Increased chlorine substitution may enhance lipophilicity and pesticidal activity.
2-(4-Bromophenyl)-2,2-difluoroacetic acid	C₈H₅BrF₂O₂	4-Bromophenyl, difluoroacetic acid	Not reported	Bromine’s larger atomic radius could alter steric effects in binding interactions.
2-(2-Chloro-1,3-thiazol-5-yl)-2,2-difluoroacetic acid	C₅H₂ClF₂NO₂S	Chlorothiazole, difluoroacetic acid	Not reported	Thiazole’s nitrogen atom introduces hydrogen-bonding potential vs. thiophene’s sulfur.
MHY3200 (PPARα agonist)	C₁₃H₁₀ClF₂NO₃S	5-Chlorobenzo[d]thiazole, phenoxy linker	Not reported	Demonstrates bioactivity in NAFLD models; structural complexity enhances target specificity.
Difluoroacetic acid (DFA)	C₂H₂F₂O₂	Difluoroacetic acid (metabolite)	Not reported	Metabolite of flupyradifurone; regulatory considerations in agriculture.

Key Structural and Functional Insights:

Heterocyclic Core Variations :

• The thiophene ring in the target compound provides π-electron richness, which contrasts with thiazole (nitrogen-containing) or pyridine (aromatic nitrogen) derivatives . Thiophene’s sulfur atom may participate in hydrophobic interactions, while thiazole’s nitrogen could enable hydrogen bonding in biological targets.
• Substitution patterns (e.g., 5-chloro vs. 3,4-dichloro) influence electronic effects. Chlorine at the 5-position on thiophene may direct electrophilic substitution reactions differently compared to para-substituted phenyl analogs .

Fluorination Impact: The difluoroacetic acid moiety enhances metabolic stability and electronegativity compared to monofluoro or non-fluorinated analogs (e.g., 2-(4-Chlorophenyl)-2-fluoroacetic acid) . This is critical in drug design to resist oxidative degradation.

Applications: Agrochemicals: DFA (difluoroacetic acid) is a metabolite of flupyradifurone, indicating fluorinated acetic acids’ relevance in pesticide metabolism . The target compound’s thiophene group could similarly serve as a building block for novel agrochemicals. The target compound’s thiophene core may offer analogous utility in inflammation or lipid metabolism pathways.

The thiophene derivative’s melting point is likely influenced by molecular symmetry and intermolecular interactions.